Cas no 24310-38-1 (Butanoic acid,4-[(3,4-dimethoxyphenyl)[(4-methylphenyl)sulfonyl]amino]-, ethyl ester)

• Product Name: Butanoic acid,4-[(3,4-dimethoxyphenyl)[(4-methylphenyl)sulfonyl]amino]-, ethyl ester
• CAS No: 24310-38-1
• MF: C₂₁H₂₇NO₆S
• MW: 421.507185220718
• CID: 274716
• PubChem ID: 266880
• Update Time: 2025-04-19

Butanoic acid,4-[(3,4-dimethoxyphenyl)[(4-methylphenyl)sulfonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(3,4-dimethoxyphenyl)[(4-methylphenyl)sulfonyl]amino]-, ethyl ester
• Butyric acid,4-dimethoxyphenyl)-p-toluenesulfonamido]-, ethyl ester
• 24310-38-1
• NSC 105686
• NSC105686
• DTXSID10295844
• NSC-105686
• Ethyl 4-[(3,4-dimethoxyphenyl)(4-methylbenzene-1-sulfonyl)amino]butanoate

• Inchi： 1S/C21H27NO6S/c1-5-28-21(23)7-6-14-22(17-10-13-19(26-3)20(15-17)27-4)29(24,25)18-11-8-16(2)9-12-18/h8-13,15H,5-7,14H2,1-4H3
• InChI Key： HFXDDMJNSRNZSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC(=C(C=1)OC)OC)CCCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 421.15601
• Monoisotopic Mass: 421.15590875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 82.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds